Cas no 760144-55-6 (Methyl 6-Chloroimidazo1,2-Apyridine-8-carboxylate)

• Product Name: Methyl 6-Chloroimidazo1,2-Apyridine-8-carboxylate
• CAS No: 760144-55-6
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD11111640
• CID: 1083082
• PubChem ID: 11535826
• Update Time: 2025-04-20

Methyl 6-Chloroimidazo1,2-Apyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloroimidazo[1,2-a]pyridine-8-carboxylate
• IMidazo[1,2-a]pyridine-8-carboxylic acid, 6-chloro-, Methyl ester
• METHYL 6-CHLOROH-IMIDAZO[1,2-A]PYRIDINE-8-CARBOXYLATE
• methyl 6-chloroimidazol[1,2-a]pyridine-8-carboxylate
• FCH1402786
• AB63640
• METHYL 6-CHLORO-1H-IMIDAZO[1,2-A]PYRIDINE-8-CARBOXYLATE
• imidazo[1,2-a]pyridine-8-carboxylic acid,6-chloro-,methyl ester
• DS-15031
• 760144-55-6
• AKOS015969465
• FT-0730712
• A865573
• 6-Chloroimidazo[1,2-a]pyridine-8-carboxylic acid methyl ester
• MFCD11111640
• CS-0043061
• FT-0707392
• methyl6-chloroimidazo[1,2-a]pyridine-8-carboxylate
• DB-075051
• G70748
• Methyl 6-Chloroimidazo1,2-Apyridine-8-carboxylate

• MDL： MFCD11111640
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-4-6(10)5-12-3-2-11-8(7)12/h2-5H,1H3
• InChI Key： LLUZMHIRKMOZMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C2=NC=CN2C=1

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines